Cas no 101513-69-3 (Benzoyl fluoride,5-chloro-2,3,4-trifluoro-)

Benzoyl fluoride,5-chloro-2,3,4-trifluoro- structure
101513-69-3 structure
Product Name:Benzoyl fluoride,5-chloro-2,3,4-trifluoro-
CAS No:101513-69-3
MF:C7HClF4O
MW:212.528855085373
CID:124674
PubChem ID:13565015
Update Time:2025-04-18

Benzoyl fluoride,5-chloro-2,3,4-trifluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzoyl fluoride,5-chloro-2,3,4-trifluoro-
    • 5-chloro-2,3,4-trifluorobenzoyl fluoride
    • Benzoyl fluoride, 5-chloro-2,3,4-trifluoro- (9CI)
    • 5-CHLORO-2,3,4-TRIFLUORO-BENZOYL FLUORIDE
    • ACMC-20m4k9
    • AG-D-08460
    • AGN-PC-00N3CE
    • CTK3J9858
    • DTXSID60543943
    • SCHEMBL7187870
    • Benzoyl fluoride, 5-chloro-2,3,4-trifluoro-
    • Benzoyl fluoride,5-chloro-2,3,4-trifluoro-(9ci)
    • 101513-69-3
    • HDPODBQAFOAFJY-UHFFFAOYSA-N
    • Inchi: 1S/C7HClF4O/c8-3-1-2(7(12)13)4(9)6(11)5(3)10/h1H
    • InChI Key: HDPODBQAFOAFJY-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C(=C(C(=O)F)C=1)F)F)F

Computed Properties

  • Exact Mass: 211.96523
  • Monoisotopic Mass: 211.9652050g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
  • LogP: 2.86700
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